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Compound of Interest

Compound Name: Paim I

Cat. No.: B1167716 Get Quote

Despite a comprehensive search, no specific information could be found regarding an in vivo

imaging probe or molecule designated as "Paim I." Publicly available scientific literature and

databases do not contain references to a probe with this name for use in in vivo imaging

techniques such as fluorescence, photoacoustic, or magnetic resonance imaging.

The search did yield information on a portable AI-enhanced fluorescence microscope

abbreviated as "PAIM (πM)". However, this refers to an imaging instrument rather than a

molecular probe used for in vivo applications.

Without specific details on the nature of "Paim I," including its molecular structure, mechanism

of action, and the imaging modality it is designed for, it is not possible to provide the requested

detailed application notes, experimental protocols, quantitative data, or signaling pathway

diagrams.

Researchers, scientists, and drug development professionals interested in in vivo imaging are

encouraged to consult resources detailing established imaging probes and techniques. Broad

categories of in vivo imaging probes include:

Fluorescent Probes: These molecules absorb light at a specific wavelength and emit it at a

longer wavelength. They can be designed to target specific molecules or cellular processes.

Photoacoustic Probes: These agents absorb light and convert it into sound waves, which can

be detected to create images. This technique offers good spatial resolution at greater tissue

depths than traditional fluorescence imaging.
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MRI Contrast Agents: These compounds, often based on gadolinium or iron oxide, alter the

magnetic properties of nearby water molecules to enhance the contrast of MRI images.

For detailed protocols and application notes, it is recommended to refer to scientific

publications on specific, well-characterized imaging probes relevant to the research area of

interest.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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